4-(Butylsulfanyl)-3-methylbutan-2-one

• CAS No.: 51823-75-7
• Molecular Formula: C9H18OS
• Molecular Weight: 174.31 g/mol
• IUPAC Name: 4-butylsulfanyl-3-methylbutan-2-one
• InChI: InChI=1S/C9H18OS/c1-4-5-6-11-7-8(2)9(3)10/h8H,4-7H2,1-3H3
• InChI Key: ALMIFTPNTBYXPU-UHFFFAOYSA-N
• Canonical SMILES: CCCCSCC(C)C(=O)C

Description

4-(Butylsulfanyl)-3-methylbutan-2-one (IUPAC: 4-[(3-oxobutyl)sulfanyl]butan-2-one; CAS: 40790-04-3) is a sulfur-containing ketone with the molecular formula $ \text{C}9\text{H}{16}\text{O}_2\text{S} $. Its structure features a central sulfide (-S-) group bridging two ketone-functionalized butyl chains. This compound is also known as bis(3-oxobutyl) sulfide or 4,4'-thiobis-2-butanone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Butylsulfanyl)-3-methylbutan-2-one can be achieved through several methods. One common approach involves the reaction of butylthiol with a suitable ketone precursor under controlled conditions. The reaction typically requires a catalyst and may be carried out in an inert atmosphere to prevent oxidation.

Industrial Production Methods

In an industrial setting, the production of 4-(Butylsulfanyl)-3-methylbutan-2-one may involve large-scale reactions using optimized conditions to ensure high yield and purity. The process may include steps such as distillation and purification to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

4-(Butylsulfanyl)-3-methylbutan-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The butylsulfanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens or nucleophiles can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols.

Scientific Research Applications

4-(Butylsulfanyl)-3-methylbutan-2-one has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic effects or use as a precursor in drug synthesis.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-(Butylsulfanyl)-3-methylbutan-2-one exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the observed effects. The exact mechanism may vary depending on the context and application.

Comparison with Similar Compounds

3-Methylbutan-2-one (Methyl Isopropyl Ketone)

• Structure : A simple ketone ($ \text{C}5\text{H}{10}\text{O} $) lacking the butylsulfanyl group.
• Properties: Volatility: Classified as a Class 3 flammable liquid (UN 2397), indicating high volatility . Reactivity: Limited to ketone-based reactions (e.g., nucleophilic additions, condensations).
• Comparison :
  • 4-(Butylsulfanyl)-3-methylbutan-2-one has a higher molecular weight ($ \sim 188.29 \, \text{g/mol} $) and lower volatility due to the sulfide bridge, which increases intermolecular forces.
  • The sulfide group in the target compound enables sulfur-specific reactions (e.g., oxidation to sulfones or nucleophilic substitution), absent in 3-methylbutan-2-one.

Poly[4-(2-Furanyl)-3-methylbutan-2-one]

• Structure : Contains a furan ring instead of a sulfide group, linked to a ketone-functionalized chain .
• Applications : Used in polyimide synthesis via Diels-Alder (DA) reactions with bismaleimides.
• Comparison :
  • Reactivity : The furan group facilitates DA cycloaddition, a pathway unavailable to 4-(Butylsulfanyl)-3-methylbutan-2-one.
  • Thermal Stability : Polyimides derived from furan resins exhibit high thermal stability ($ >300^\circ \text{C} $), whereas sulfide-containing polymers may have lower stability due to sulfur’s susceptibility to oxidation.

2,5-Bis-(Butylsulfanyl)-2,3-dihydro-4H-pyran-2-carbaldehyde

• Structure : Features a pyran ring with two butylsulfanyl groups and an aldehyde moiety .
• Applications: Serves as a precursor for Schiff base synthesis with amines or amino acids.
• Comparison :
  • Complexity : The pyran ring introduces steric hindrance and rigidity, contrasting with the linear structure of 4-(Butylsulfanyl)-3-methylbutan-2-one.
  • Reactivity : Both compounds can form Schiff bases, but the pyran-derived aldehyde has enhanced electronic effects due to the aromatic ring, altering reaction kinetics.

Functional Analogs: Sulfur-Containing Compounds

Organolead Compounds with Butylsulfanyl Groups

• Examples : Butylsulfanyl(triethyl)plumbane ($ \text{C}{10}\text{H}{24}\text{PbS} $) and butylsulfanyl(triphenyl)plumbane ($ \text{C}{22}\text{H}{24}\text{PbS} $) .
• Functionality: Both share the butylsulfanyl group, but the lead-based compounds are used in niche catalytic or material science applications, unlike the ketone-sulfide hybrid.